Cas no 56845-87-5 ((3Beta,25R)-Hydroxy-5-cholestenoic Acid)

• Product Name: (3Beta,25R)-Hydroxy-5-cholestenoic Acid
• CAS No: 56845-87-5
• MF: C₂₇H₄₄O₃
• MW: 416.636468887329
• CID: 4041155
• PubChem ID: 40579073
• Update Time: 2025-09-20

(3Beta,25R)-Hydroxy-5-cholestenoic Acid Chemical and Physical Properties

Names and Identifiers

• Cholest-5-en-26-oic acid, 3-hydroxy-, (3b,25R)-
• 27-cholestenoic acid
• 3ss-hydroxy-5-cholestenoic acid
• 3beta-hydroxy-5-cholestenoic acid
• (3β,25R)-Hydroxy-5-cholestenoic Acid
• hydroxycholestenoic acid
• (2R,6R)-6-[(3S,8S,9S,10R,13R,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methylheptanoic acid
• DTXSID701267672
• (3beta)-3-hydroxy-Cholest-5-en-26-oic acid
• CHEBI:86378
• 3 beta-Hydroxycholest-5-en-27-oic acid
• Q27159118
• 3-Hydroxy-5-cholesten-26-oate
• 56845-87-5
• 3beta-Hydroxy-5-cholesten-26-oate
• (3beta)-3-hydroxy-Cholest-5-en-26-oate
• (3Beta,25R)-Hydroxy-5-cholestenoic Acid
• 3beta-Hydroxy-5-cholestenoate
• HY-N11299
• LMST04030072
• A-ol
• (3I(2),25R)-3-Hydroxycholest-5-en-26-oic acid
• cholestenoic acid
• CS-0646545
• 5-Cholestene-26-oic acid-3
• 3-Hydroxy-5-cholestenoate
• SCHEMBL17413741
• 3beta-Hydroxy-5-cholesten-26-oic acid
• 3beta-Hydroxycholest-5-en-25R-26-oic acid
• (25R)-3beta-hydroxycholest-5-en-26-oic acid
• Cholest-5-en-26-oic acid, 3-hydroxy-, (3beta,25R)-
• 3 beta-Hydroxycholest-5-en-27-oate
• GCA84587
• (3?,25R)-Hydroxy-5-cholestenoic acid

• Inchi： 1S/C27H44O3/c1-17(6-5-7-18(2)25(29)30)22-10-11-23-21-9-8-19-16-20(28)12-14-26(19,3)24(21)13-15-27(22,23)4/h8,17-18,20-24,28H,5-7,9-16H2,1-4H3,(H,29,30)/t17-,18-,20+,21+,22-,23+,24+,26+,27-/m1/s1
• InChI Key： WVXOMPRLWLXFAP-KQOPCUSDSA-N
• SMILES： O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCC[C@H](C(=O)O)C)CC[C@H]21

Computed Properties

• Exact Mass: 416.32904526g/mol
• Monoisotopic Mass: 416.32904526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 57.5Ų

(3Beta,25R)-Hydroxy-5-cholestenoic Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives

Additional information on (3Beta,25R)-Hydroxy-5-cholestenoic Acid

Cholest-5-en-26-oic Acid, 3-Hydroxy-, (3b,25R): A Comprehensive Overview

The compound Cholest-5-en-26-oic acid, 3-hydroxy-, (3b,25R) is a sterol derivative that has garnered significant attention in the field of biomedical research. This molecule belongs to the family of cholestane skeleton compounds, which are known for their diverse biological activities and potential therapeutic applications. Its structure features a hydroxyl group at position 3, along with a specific stereochemistry denoted by (3b,25R), making it unique in its class.

Recent studies have highlighted the importance of sterol derivatives in understanding various physiological processes. The cholestane skeleton is a fundamental structural motif found in numerous bioactive molecules, including cholesterol and its metabolic byproducts. The presence of the hydroxyl group at position 3 in this compound suggests that it may participate in sterol regulatory pathways, potentially influencing sterol metabolism and associated biological functions.

One of the most intriguing aspects of Cholest-5-en-26-oic acid, 3-hydroxy-, (3b,25R) is its stereochemistry. The (3b,25R) configuration indicates a specific spatial arrangement of atoms in the molecule, which can significantly impact its biological activity. This stereochemical uniqueness may confer distinct pharmacological properties, making it a valuable subject for drug discovery and therapeutic development.

Research into this compound has been particularly focused on its role in sterol biosynthesis and sterol signaling pathways. The sterol regulatory element-binding protein (SREBP) family, which plays a crucial role in lipid metabolism, has been identified as a potential target for such molecules. By modulating the activity of SREBPs, Cholest-5-en-26-oic acid, 3-hydroxy-, (3b,25R) may offer new avenues for treating conditions associated with dyslipidemia and metabolic disorders.

Furthermore, this compound has shown promise in the realm of anti-inflammatory and antioxidant therapies. Oxidative stress and inflammation are key contributors to numerous chronic diseases, including cardiovascular disorders and neurodegenerative diseases. The hydroxyl group at position 3 may contribute to its antioxidant properties by scavenging free radicals, thereby mitigating oxidative damage.

Recent advancements in crystallography and computational chemistry have provided deeper insights into the molecular interactions of Cholest-5-en-26-oic acid, 3-hydroxy-, (3b,25R) with its target proteins. These studies have revealed that the compound exhibits high affinity for specific receptors involved in sterol transport and metabolism, further underscoring its therapeutic potential.

Preclinical trials have demonstrated that this compound may also play a role in cancer prevention and oncology. The modulation of sterol pathways has been implicated in various aspects of cancer biology, including cell proliferation, apoptosis, and metastasis. By targeting these pathways, Cholest-5-en-26-oic acid, 3-hydroxy-, (3b,25R) could potentially serve as a novel agent in the fight against cancer.

Additionally, there is growing interest in the application of sterol derivatives in neurodegenerative diseases. The brain is particularly sensitive to sterol regulation, and disruptions in sterol metabolism have been linked to conditions such as Alzheimer's disease and multiple sclerosis. The unique properties of Cholest-5-en-26-oic acid, 3-hydroxy-, (3b,25R) may make it a valuable tool in exploring new treatments for these debilitating disorders.

In conclusion, Cholest-5-en-26-oic acid, 3-hydroxy-, (3b,25R) represents a fascinating area of research with wide-ranging implications for biomedical science. Its unique structure, combined with its potential to influence key biological pathways, positions it as a promising candidate for further investigation and therapeutic development.